Cas no 1803738-95-5 (2-Dimethylamino-4-(trifluoromethoxy)toluene)

• Product Name: 2-Dimethylamino-4-(trifluoromethoxy)toluene
• CAS No: 1803738-95-5
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 5003653
• Update Time: 2025-06-22

2-Dimethylamino-4-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 2-Dimethylamino-4-(trifluoromethoxy)toluene

• Inchi： 1S/C10H12F3NO/c1-7-4-5-8(15-10(11,12)13)6-9(7)14(2)3/h4-6H,1-3H3
• InChI Key： JTUNVOWLFQGXFT-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C)=C(C=1)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 3.6
• Topological Polar Surface Area: 12.5

Additional information on 2-Dimethylamino-4-(trifluoromethoxy)toluene

Comprehensive Overview of 2-Dimethylamino-4-(trifluoromethoxy)toluene (CAS No. 1803738-95-5)

2-Dimethylamino-4-(trifluoromethoxy)toluene (CAS No. 1803738-95-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to by its abbreviated name 2-DMAT, belongs to the class of trifluoromethoxy-substituted toluenes, which are known for their stability and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its potential use in pharmaceutical intermediates, agrochemicals, and advanced material science.

The molecular structure of 2-Dimethylamino-4-(trifluoromethoxy)toluene features a dimethylamino group and a trifluoromethoxy group attached to a toluene backbone. This combination of functional groups imparts distinct electronic and steric properties, making it a valuable building block in organic synthesis. The trifluoromethoxy group, in particular, is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which is why this compound is often explored in the development of bioactive molecules.

In the context of current trends, 2-Dimethylamino-4-(trifluoromethoxy)toluene aligns with the growing demand for fluorinated compounds in the pharmaceutical and agrochemical sectors. Fluorinated molecules are highly sought after due to their ability to improve drug efficacy and reduce side effects. Searches for terms like "fluorinated toluene derivatives" and "trifluoromethoxy compounds applications" have surged, reflecting the industry's focus on these advanced materials. Additionally, the compound's potential role in green chemistry and sustainable synthesis has sparked interest, as researchers look for eco-friendly alternatives to traditional chemical processes.

From a synthetic perspective, 2-Dimethylamino-4-(trifluoromethoxy)toluene can be prepared through multi-step reactions involving electrophilic aromatic substitution and functional group transformations. Its synthesis often requires careful control of reaction conditions to ensure high yield and purity. The compound's CAS number 1803738-95-5 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documents. This is particularly important for professionals searching for "CAS 1803738-95-5 suppliers" or "2-DMAT synthesis methods".

The applications of 2-Dimethylamino-4-(trifluoromethoxy)toluene extend beyond traditional chemistry. Recent studies have explored its use in material science, particularly in the development of organic electronic devices and liquid crystals. The compound's ability to modulate electronic properties makes it a candidate for optoelectronic materials, which are critical for advancements in display technologies and solar cells. This aligns with the increasing popularity of searches like "organic electronics building blocks" and "high-performance materials for optoelectronics".

Quality control and analytical characterization are essential when working with 2-Dimethylamino-4-(trifluoromethoxy)toluene. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to verify its purity and structural integrity. These methods are frequently searched by professionals looking for "analytical methods for fluorinated compounds" or "HPLC analysis of toluene derivatives".

In summary, 2-Dimethylamino-4-(trifluoromethoxy)toluene (CAS No. 1803738-95-5) is a compound of significant interest due to its versatile applications and alignment with modern chemical trends. Its unique structure and properties make it a valuable asset in pharmaceutical research, agrochemical development, and advanced material science. As the demand for fluorinated compounds and sustainable chemistry solutions continues to rise, this compound is poised to play a pivotal role in future innovations.